Cas no 1864074-68-9 (Cycloheptyl(thiophen-3-yl)methanamine hydrochloride)

• Product Name: Cycloheptyl(thiophen-3-yl)methanamine hydrochloride
• CAS No: 1864074-68-9
• MF: C₁₂H₂₀ClNS
• MW: 245.811901092529
• CID: 5720166
• PubChem ID: 86263121
• Update Time: 2025-06-20

Cycloheptyl(thiophen-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026747796
• 1864074-68-9
• F2167-2178
• cycloheptyl(thiophen-3-yl)methanamine hydrochloride
• cycloheptyl(thiophen-3-yl)methanamine;hydrochloride
• EN300-241025
• Cycloheptyl(thiophen-3-yl)methanamine hydrochloride

• Inchi： 1S/C12H19NS.ClH/c13-12(11-7-8-14-9-11)10-5-3-1-2-4-6-10;/h7-10,12H,1-6,13H2;1H
• InChI Key： BSBSQTIWNKNFPI-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1)C(C1CCCCCC1)N

Computed Properties

• Exact Mass: 245.1004985g/mol
• Monoisotopic Mass: 245.1004985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on Cycloheptyl(thiophen-3-yl)methanamine hydrochloride

Cycloheptyl(thiophen-3-yl)methanamine hydrochloride (CAS No. 1864074-68-9): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Cycloheptyl(thiophen-3-yl)methanamine hydrochloride, identified by its CAS number 1864074-68-9, is a compound of significant interest in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural framework combining a cycloheptyl group with a thiophen-3-yl moiety, has garnered attention due to its potential applications in drug discovery and development. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in various therapeutic contexts.

The structural composition of Cycloheptyl(thiophen-3-yl)methanamine hydrochloride positions it as a versatile intermediate in synthetic chemistry. The cycloheptyl group contributes to the compound's lipophilicity, while the thiophen-3-yl ring introduces electronic and steric effects that can influence its biological activity. These features make it an attractive scaffold for designing molecules with specific pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those incorporating thiophene derivatives. Thiophenes are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects. The integration of a thiophen-3-yl group into the molecular structure of Cycloheptyl(thiophen-3-yl)methanamine hydrochloride suggests that it may exhibit similar properties, along with additional effects derived from the cycloheptyl moiety.

One of the most compelling aspects of Cycloheptyl(thiophen-3-yl)methanamine hydrochloride is its potential as a building block for more complex drug candidates. Researchers have been leveraging its structural features to develop novel molecules with enhanced binding affinity and selectivity. For instance, studies have shown that modifications around the thiophen ring can significantly alter the compound's interaction with biological targets, offering a pathway to fine-tune its pharmacological profile.

The hydrochloride salt form of this compound is particularly noteworthy for its improved pharmacokinetic properties. Salts are often used in pharmaceutical formulations to enhance solubility, stability, and bioavailability. In the case of Cyclohefty1(thiophen-3-y1)methanamine hydrochloride, the hydrochloride modification ensures better dissolution in aqueous solutions, facilitating its use in various formulation strategies.

Recent advancements in computational chemistry have further accelerated the exploration of Cycloheptyl(thiophen-3-y1)methanamine hydrochloride. Molecular modeling techniques have allowed researchers to predict the compound's binding interactions with target proteins with high accuracy. These predictions have guided experimental efforts, leading to more efficient synthesis and optimization processes. Additionally, virtual screening methods have identified potential derivatives of this compound that may exhibit even greater biological activity.

The therapeutic applications of Cyclohefty1(thiophen-3-y1)methanamine hydrochloride are still under investigation, but preliminary studies suggest several promising avenues. Its structural motifs are reminiscent of known bioactive molecules, hinting at potential roles in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. Further research is needed to fully elucidate its mechanism of action and therapeutic efficacy.

In conclusion, Cyclohefty1(thiophen-3-y1)methanamine hydrochloride (CAS No. 1864074-68-9) represents a fascinating compound with significant potential in chemical and pharmaceutical research. Its unique structure, combined with its favorable physicochemical properties, makes it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.